Plantanone B

• Molecular Formula: C33H40O20
• Molecular Weight: 756.7 g/mol
• InChI: InChI=1S/C33H40O20/c1-10-19(38)23(42)27(46)32(48-10)53-30-25(44)21(40)17(9-47-31-26(45)24(43)20(39)16(8-34)50-31)51-33(30)52-29-22(41)18-14(37)6-13(36)7-15(18)49-28(29)11-2-4-12(35)5-3-11/h2-7,10,16-17,19-21,23-27,30-40,42-46H,8-9H2,1H3
• InChIKey: PSVKHLFIIZQISP-UHFFFAOYSA-N

Researchers need validated flavonoid regioisomers to study how glycosylation topology modulates COX inhibition-but most commercial batches lack comparative bioactivity data against structurally matched controls. Plantanone B solves this: • Kaempferol-3-O-β-D-glucopyranosyl-(1→6)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranoside, MW 756.7 • Ovine COX-1 inhibition IC50: 21.78 μM (76.18% @ 50 μM); selectivity index 0.49 • DPPH IC50: 169.8 μM. Fully characterized alongside regioisomer compound 4. • Direct comparator for sugar linkage-activity relationship studies.

Plantanone B: Structural and Bioactivity Profile

Plantanone B (CAS 55780-30-8) is a kaempferol triglycoside flavonoid—kaempferol-3-O-β-D-glucopyranosyl-(1→6)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranoside—with molecular formula C33H40O20 and MW 756.7 g/mol, first isolated and structurally characterized from the flowers of Hosta plantaginea in 2018 [1]. It belongs to the flavonol O-glycoside class and was elucidated alongside its regioisomer compound 4 and Plantanone A using 1D/2D NMR and HR-ESI-MS [1]. All bioactivity data derive from a single comparative study in which Plantanone B was evaluated head-to-head against 11 co-isolated flavonoids for ovine COX-1/COX-2 inhibition and DPPH radical scavenging activity [1].

Compound Class Kaempferol triglycoside; flavonol O-glycoside

Regioisomeric Identity Defined (1→6)/(1→2) sugar linkage on inner glucose

Reported Activities Ovine COX-1 inhibition; DPPH radical scavenging

Research Context Natural flavonoid panel from H. plantaginea; comparative SAR

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

Plantanone B Differentiation from Generic Analogues

The 12 kaempferol-based flavonoids co-isolated from H. plantaginea flowers exhibit a 2.6-fold range in COX-1 IC50 (12.90–33.37 μM among those fully characterized), a 2.6-fold range in COX selectivity index (SI 0.28–0.72), and a 12.9-fold range in DPPH IC50 (36.3–467.7 μM) despite sharing an identical kaempferol aglycone core [1]. Critically, Plantanone B and its direct regioisomer compound 4—differing only in the attachment positions of the terminal glucosyl and rhamnosyl residues on the inner glucose—show a 1.7-fold difference in COX-1 potency and a 1.75-fold difference in selectivity index [1]. These data demonstrate that sugar linkage regiochemistry alone produces quantitatively distinct pharmacological profiles, making in-class substitution without re-assay scientifically invalid. The evidence below quantifies exactly where Plantanone B sits within this tightly characterized analog series.

Regioisomer mismatch Compound 4 shares identical molecular weight but different sugar linkage topology; COX selectivity and DPPH activity differ 1.7–1.75-fold, requiring re-assay.

Analog variation in same panel The 12 co-isolated kaempferol derivatives show 2.6-fold COX-1 and 12.9-fold DPPH activity ranges; substitution without activity verification may invalidate model interpretation.

Assay-specific context All bioactivity data derive from ovine enzyme and DPPH assays; transfer to human enzymes or cell-based models may show different ranking.

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

Plantanone B: Comparative Evidence vs. Closest Analogs

COX-1 Inhibition Potency: Plantanone B vs. Plantanone A

Plantanone B (compound 2) inhibits ovine COX-1 with an IC50 of 21.78 ± 0.20 μM, representing a 1.53-fold greater potency than the co-isolated new compound Plantanone A (compound 1, IC50 33.37 ± 0.28 μM) when tested under identical assay conditions [1]. Both compounds share a kaempferol core and diglycosidic substitution pattern, but Plantanone A bears a 7-O-methyl group absent in Plantanone B, and the sugar linkages differ, establishing that the structural features of Plantanone B confer a measurable COX-1 potency advantage [1].

COX-1 IC50 vs Plantanone A

Head-to-head

Plantanone B: 21.78 ± 0.20 μM
Plantanone A: 33.37 ± 0.28 μM
Δ 11.59 μM (1.53-fold)

Supports COX-1 pathway study fit; reported comparison context.

Ovine COX-1; n=3; celecoxib IC50 9.00 μM as reference.

Evidence Dimension	COX-1 enzyme inhibition IC50 (μM)
Target Compound Data	21.78 ± 0.20 μM
Comparator Or Baseline	Plantanone A (compound 1): 33.37 ± 0.28 μM; Celecoxib positive control: 9.00 ± 0.60 μM
Quantified Difference	1.53-fold greater COX-1 potency for Plantanone B vs. Plantanone A (Δ = 11.59 μM)
Conditions	Ovine COX-1 enzyme inhibition assay; compounds tested at multiple concentrations for IC50 determination; n = 3; data from Table 3 of He et al. 2018

Why This Matters

When selecting between the two newly discovered compounds from H. plantaginea for COX-1-targeted studies, Plantanone B provides a statistically and quantitatively meaningful potency advantage under directly comparable conditions.

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

COX-1/COX-2 Selectivity: Plantanone B vs. Compound 4

Plantanone B displays a COX-1/COX-2 selectivity index (SI = IC50 COX-1 / IC50 COX-2) of 0.49, compared to 0.28 for its direct regioisomer compound 4 (kaempferol-3-O-β-D-glucopyranosyl-(1→2)-[α-L-rhamnopyranosyl-(1→6)]-β-D-glucopyranoside), yielding a 1.75-fold difference in selectivity arising solely from the swapped positions of the terminal glucosyl and rhamnosyl attachments on the inner glucose [1]. Both compounds are COX-1-preferring (SI < 1), but Plantanone B provides a less skewed COX-1-over-COX-2 inhibition ratio than compound 4 [1]. For context, celecoxib (positive control) exhibits a COX-2-selective SI of 8.65 [1].

COX-1/COX-2 Selectivity vs Compound 4

Head-to-head

Plantanone B SI = 0.49
Compound 4 SI = 0.28
1.75-fold difference in selectivity index

Reported regioisomer-dependent COX selectivity profile; supports SAR review.

Both COX-1 preferring; celecoxib SI = 8.65. n=3.

Evidence Dimension	COX selectivity index (SI = COX-1 IC50 / COX-2 IC50)
Target Compound Data	SI = 0.49 (COX-1 IC50 21.78 μM / COX-2 IC50 44.01 μM)
Comparator Or Baseline	Compound 4 (regioisomer): SI = 0.28 (COX-1 IC50 12.90 μM / COX-2 IC50 45.21 μM); Plantanone A: SI = 0.72; Compound 12: SI = 0.54; Celecoxib: SI = 8.65
Quantified Difference	1.75-fold higher SI for Plantanone B vs. compound 4, reflecting a less extreme COX-1 preference
Conditions	SI calculated from IC50 values in ovine COX-1 and COX-2 enzyme inhibition assays; n = 3; data from Table 3 of He et al. 2018

Why This Matters

Researchers investigating structure-selectivity relationships among kaempferol glycosides or seeking a compound with intermediate COX-1/COX-2 balance should select Plantanone B over compound 4 based on the quantifiable SI difference traceable to a defined regioisomeric feature.

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

DPPH Scavenging: Comparison with Compound 4 and Plantanone A

Plantanone B exhibits a DPPH radical scavenging IC50 of 169.8 ± 5.2 μM, demonstrating 1.51-fold greater antioxidant activity than its regioisomer compound 4 (IC50 257.0 ± 19.9 μM) and 2.75-fold greater activity than Plantanone A (IC50 467.7 ± 17.9 μM) [1]. All three compounds contain a kaempferol aglycone substituted at the 3-OH position, yet their antioxidant activities differ substantially, indicating the specific sugar linkage pattern in Plantanone B is more favorable for radical scavenging than the alternative regioisomeric or 7-methoxy arrangements [1]. For perspective, the aglycone kaempferol (compound 5, IC50 36.3 ± 1.1 μM) and the positive control L-ascorbic acid (IC50 33.9 ± 1.1 μM) are 4.68-fold and 5.01-fold more potent, respectively, confirming the activity-attenuating effect of glycosylation [1].

DPPH Scavenging vs Analogs

Head-to-head

Plantanone B: 169.8 ± 5.2 μM
Compound 4: 257.0 ± 19.9 μM
Plantanone A: 467.7 ± 17.9 μM

Highest antioxidant activity among new/regioisomeric triglycosides in the panel.

Kaempferol aglycone IC50 36.3 μM; L-ascorbic acid IC50 33.9 μM. n=3.

Evidence Dimension	DPPH free radical scavenging IC50 (μM)
Target Compound Data	169.8 ± 5.2 μM
Comparator Or Baseline	Compound 4 (regioisomer): 257.0 ± 19.9 μM; Plantanone A: 467.7 ± 17.9 μM; Kaempferol (compound 5): 36.3 ± 1.1 μM; L-Ascorbic acid: 33.9 ± 1.1 μM
Quantified Difference	1.51-fold more potent than regioisomer compound 4; 2.75-fold more potent than Plantanone A; 4.68-fold less potent than kaempferol aglycone
Conditions	DPPH free radical scavenging assay in vitro; n = 3; data from Table 4 of He et al. 2018

Why This Matters

Among the three newly characterized or regioisomeric kaempferol triglycosides from H. plantaginea, Plantanone B is the most potent antioxidant, making it the preferred candidate when antioxidant function is a selection criterion within this specific compound subset.

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

COX-1 Inhibitory Activity Ranking Among H. plantaginea Flavonoids

At a screening concentration of 50 μM, Plantanone B achieves 76.18 ± 0.62% COX-1 inhibition, ranking second-highest among all 12 flavonoids isolated from H. plantaginea flowers, surpassed only by compound 12 (80.55 ± 0.42%), and exceeding compound 4 (72.61%), compound 6 (66.94%), Plantanone A (62.56%), kaempferol/compound 5 (61.43%), and compound 3 (61.10%) [1]. The class-wide inhibition at 50 μM ranged from 53.00% to 80.55% for COX-1, with Plantanone B falling 4.37 percentage points below the maximum but 14.75 percentage points above the approximate median [1]. Only compounds 1, 2, 4, and 12 were advanced to full IC50 determination based on this screening [1].

COX-1 Inhibition Rank

Screening context

2nd of 12 flavonoids at 50 μM (76.18% inhibition)

Among H. plantaginea panel, supports selection for full dose-response profiling.

Top compound 12 at 80.55%; range 53.00–80.55%. n=3.

Evidence Dimension	COX-1 inhibition (%) at 50 μM single-concentration screening
Target Compound Data	76.18 ± 0.62%
Comparator Or Baseline	Compound 12: 80.55 ± 0.42%; Compound 4: 72.61 ± 0.71%; Compound 6: 66.94 ± 0.45%; Plantanone A: 62.56 ± 0.56%; Compound 5 (kaempferol): 61.43 ± 0.35%; Compound 3: 61.10 ± 0.47%; Compound 8: 62.88 ± 0.54%; Compound 7: 58.83 ± 0.36%; Compound 11: 55.43 ± 0.38%; Compound 10: 53.32 ± 0.35%; Compound 9: 53.00 ± 0.41%
Quantified Difference	Ranked 2nd of 12; 4.37 percentage points below top; ~14.75 percentage points above class median
Conditions	Ovine COX-1 inhibition assay at 50 μM single concentration; n = 3; data from Table 3 of He et al. 2018

Why This Matters

For compound library procurement decisions where screening-level COX-1 inhibitory activity is the primary filter, Plantanone B is the second-most active flavonoid from the H. plantaginea panel and was selected for full dose-response characterization, providing a validated candidate for further anti-inflammatory study.

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

Regioisomeric Differentiation from Compound 4 by NMR

Plantanone B is unambiguously assigned as kaempferol-3-O-β-D-glucopyranosyl-(1→6)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranoside, structurally differentiated from its regioisomer compound 4 (kaempferol-3-O-β-D-glucopyranosyl-(1→2)-[α-L-rhamnopyranosyl-(1→6)]-β-D-glucopyranoside) solely by the positional attachment of the terminal glucosyl and rhamnosyl units on the inner glucose [1]. This distinction was confirmed by comprehensive 1H (600 MHz), 13C (150 MHz), HSQC, HMBC, and TOCSY NMR analysis, along with HR-ESI-MS (observed m/z 779.20052 [M+Na]+, calcd 779.20027) [1]. Both compounds share the molecular formula C33H40O20 (exact mass 756.2113 Da) and would co-elute or be confused without rigorous spectroscopic differentiation [1].

Regioisomeric Identity

Analytical context

Glc-(1→6)-[Rha-(1→2)]-Glc-O-kaempferol
vs. compound 4: Glc-(1→2)-[Rha-(1→6)]-Glc-O-kaempferol

NMR-confirmed linkage pattern prevents misidentification with co-occurring regioisomer.

HR-ESI-MS m/z 779.20052 [M+Na]+; 1H/13C, HSQC, HMBC, TOCSY.

Evidence Dimension	Molecular structure: sugar linkage regiochemistry at C-3 of kaempferol
Target Compound Data	Glc-(1→6)-[Rha-(1→2)]-Glc-O-kaempferol linkage pattern (Plantanone B)
Comparator Or Baseline	Compound 4 (regioisomer): Glc-(1→2)-[Rha-(1→6)]-Glc-O-kaempferol linkage pattern
Quantified Difference	Regioisomeric: identical molecular formula (C33H40O20) and mass, differing only in sugar attachment positions
Conditions	Structural elucidation by 1H (600 MHz), 13C (150 MHz), HSQC, HMBC, TOCSY NMR in DMSO-d6; HR-ESI-MS; acid hydrolysis with HPLC sugar analysis

Why This Matters

The rigorously defined regioisomeric structure serves as the analytical foundation for batch identity verification and purity assessment, preventing misidentification with the co-occurring compound 4 that shares identical molecular weight and similar chromatographic behavior but differs in biological activity.

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source

Plantanone B: Scientific and Industrial Applications

Structure-Activity Relationship of Kaempferol Regioisomers

Plantanone B and compound 4 constitute a rare, naturally occurring regioisomeric pair differing only in the (1→6)/(1→2) glucosyl attachment, yet showing a 1.75-fold difference in COX selectivity index and a 1.51-fold difference in DPPH antioxidant activity [1]. Researchers investigating how sugar linkage topology modulates flavonoid bioactivity can use Plantanone B as the defined (1→6)-linked regioisomer benchmark, with compound 4 as the comparator, within a fully characterized 12-compound panel [1].

COX-1-Preferring Inhibitor Screening and Profiling

Plantanone B ranks second out of 12 flavonoids for COX-1 inhibition at 50 μM (76.18%) and shows a full IC50 of 21.78 μM against ovine COX-1 with a defined selectivity index of 0.49 [1]. It can serve as a characterized natural-product reference standard for COX-1-preferring flavonoid screening campaigns, particularly where comparison against celecoxib (COX-2-selective, SI 8.65) or more skewed COX-1 inhibitors such as compound 4 (SI 0.28) is required [1].

H. plantaginea Standardization and Quality Control

As one of two new plantanone compounds isolated and fully structurally elucidated from H. plantaginea flowers—a traditional Chinese medicinal species used for inflammation-related conditions—Plantanone B provides a chemically defined marker compound with documented COX-1 IC50 (21.78 μM) and DPPH IC50 (169.8 μM) values [1]. Its regioisomeric specificity distinguishes it from compound 4 during HPLC-based authentication, supporting botanical extract standardization where compound-specific quantification is required [1].

Antioxidant and Anti-Inflammatory Reference Compound

Plantanone B exhibits a DPPH IC50 of 169.8 μM, which is moderate relative to kaempferol (36.3 μM) and L-ascorbic acid (33.9 μM), yet it concurrently shows significant COX-1 inhibition (IC50 21.78 μM) [1]. This dual-activity profile makes Plantanone B a candidate reference compound for studies investigating the intersection of antioxidant and COX-inhibitory mechanisms in flavonoid pharmacology, where highly potent single-activity compounds may not adequately represent the multi-target behavior of dietary flavonoid glycosides [1].

Application

Selection Property

Validation Focus

Kaempferol regioisomer SAR studies

Defined (1→6)-linked regioisomer benchmark

Sugar linkage topology vs. COX/DPPH endpoints

COX-1 inhibitor screening research

COX-1 inhibition reference natural product

COX-1 IC50 and selectivity profile review

H. plantaginea extract standardization

Chemically defined regioisomeric marker

HPLC differentiation from compound 4; batch identity

Flavonoid COX/antioxidant intersection studies

Dual-activity (COX-1 + DPPH) flavonoid probe

Mechanistic overlap between radical scavenging and COX inhibition

• [1] He J-W, Yang L, Mu Z-Q, Zhu Y-Y, Zhong G-Y, Liu Z-Y, Zhou Q-G, Cheng F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Advances, 2018, 8, 18175–18179. DOI: 10.1039/C8RA00443A. View Source